Cas no 4798-61-2 (2-Octen-4-ol)

• Product Name: 2-Octen-4-ol
• CAS No: 4798-61-2
• MF: C₈H₁₆O
• MW: 128.212042808533
• CID: 331137
• PubChem ID: 5366203
• Update Time: 2025-04-19

2-Octen-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-Octen-4-ol
• 2,6-DIMETHYLCYCLOHEXANOL
• (2E)-2-Octen-4-ol
• (Z)-oct-2-en-4-ol
• 2,5-DIMETHYL-1,5-HEXADIEN-3-OL
• cis-2-Octen-4-ol
• cis-Oct-2-en-4-ol
• oct-2-en-4-ol
• octene-2-ol-4
• NSC 93816
• (+/-)-2-OCTEN-4-OL, (2E)-
• SCHEMBL1245107
• (E)-2-OCTEN-4-OL [FHFI]
• DTXSID601316363
• EINECS 225-357-1
• EINECS 243-532-0
• NSC-93816
• 2-Octen-4-ol, (2E)-
• NSC93816
• (2E)-oct-2-en-4-ol
• 2-Octenol-4
• UNII-9IDJ8Q7S9T
• (E)-Oct-2-en-4-ol
• SCHEMBL1245104
• CHEBI:195850
• 9IDJ8Q7S9T
• AKOS006271756
• Q27272598
• NS00084272
• WGDUEFYADBRNKG-GQCTYLIASA-N
• 2-OCTEN-4-OL, TRANS-
• 2-Octen-4-ol, (E)-
• (+/-)-(E)-2-Octen-4-ol
• FEMA 3888
• AI3-28628
• (E)-2-Octen-4-ol
• FEMA NO. 3888
• 4798-61-2
• trans-2-Octen-4-ol
• 20125-81-9
• BUTYL PROPENYL CARBINOL

• Inchi： 1S/C8H16O/c1-3-5-7-8(9)6-4-2/h4,6,8-9H,3,5,7H2,1-2H3/b6-4+
• InChI Key： WGDUEFYADBRNKG-GQCTYLIASA-N
• SMILES： OC(/C=C/C)CCCC

Computed Properties

• Exact Mass: 128.12000
• Monoisotopic Mass: 128.120115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 76.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 2.2

Experimental Properties

• Density: 0.8646 (estimate)
• Melting Point: -31.5°C (estimate)
• Boiling Point: 202.67°C (estimate)
• Flash Point: 63.4°C
• Refractive Index: 1.4359 (estimate)
• PSA: 20.23000
• LogP: 2.11360